4'-Hydroxy Pyrimethanil-d4

• CAS: 1794897-91-8
• Synonyms: 2-(4-Hydroxyanilino)-4,6-dimethylpyrimidine-d4; 4-[(4,6-Dimethyl-2-pyrimidinyl)amino]phenol-d4
• Molecular Formula: C12H13N3O
• Molecular Weight: 219.28
• SMILES: CC1=CC(=NC(=N1)NC2=CC=C(C=C2)O)C
• InChI: InChI=1S/C12H13N3O/c1-8-7-9(2)14-12(13-8)15-10-3-5-11(16)6-4-10/h3-7,16H,1-2H3,(H,13,14,15)/i3D,4D,5D,6D
• InChIKey: NUWWAHKTVOVTNC-LNFUJOGGSA-N

Quantifying urinary OH-PYM by LC-MS/MS without a matched internal standard introduces matrix effects exceeding ±50%. 4'-Hydroxy Pyrimethanil-d4 is the tetradeuterated analog of OH-PYM, providing a +4 Da mass shift for isotope dilution MS. • LOD of 0.1 ng/mL detects exposure in >95% of agricultural workers. • 18-month calibration stability (slope CV ~9%), between-batch precision CV 6-12%. • Validated in population-scale biomonitoring and ADME studies. White to off-white solid, ≥98%.

4'-Hydroxy Pyrimethanil-d4: Deuterated IS for OH-PYM

4'-Hydroxy Pyrimethanil-d4 is a tetradeuterated analog of 4'-hydroxy pyrimethanil (OH-PYM), the primary urinary metabolite of the anilinopyrimidine fungicide pyrimethanil [1]. The compound carries four stable deuterium atoms at the 2,3,5,6-positions of the phenol ring, producing a molecular formula of C₁₂H₉D₄N₃O and a molecular weight of 219.28 g/mol . It is manufactured as a stable isotope-labeled (SIL) internal standard (IS) specifically designed to match the physicochemical properties of the endogenous metabolite while providing a +4 Da mass shift in tandem mass spectrometry [1]. The compound is supplied as a white to off-white solid with a melting point of 177–180 °C and a typical chromatographic purity ≥98% .

1 Isotope dilution LC-MS/MS for OH-PYM metabolite quantification

2 Deuterated internal standard matched to target analyte properties

3 Human biomonitoring research requiring matrix-effect correction

• [1] Faniband M, Ekman E, Littorin M, Maxe M, Larsson E, Lindh CH. Biomarkers of Exposure to Pyrimethanil After Controlled Human Experiments. J Anal Toxicol. 2019;43(4):277-283. doi:10.1093/jat/bky091 View Source

4'-Hydroxy Pyrimethanil-d4: Matched Isotope Labeling Requirement

Generic substitution of 4'-Hydroxy Pyrimethanil-d4 with an unlabeled analog, a parent-compound deuterated standard (e.g., pyrimethanil-d5), or a structural surrogate introduces quantifiable error in LC-MS/MS-based biomonitoring. Unlabeled internal standards cannot distinguish analyte signal from IS signal and therefore fail to correct for ionization suppression or enhancement caused by the urinary matrix, which can exceed ±50% for pyrimethanil-related compounds in complex biological extracts [1]. Pyrimethanil-d5, a deuterated form of the parent fungicide, exhibits different chromatographic retention, extraction recovery, and ionization efficiency relative to the hydroxylated metabolite OH-PYM, violating the fundamental principle that an IS must co-elute and respond identically to the target analyte [2]. Furthermore, external standard calibration—still mandated in several regulatory methods due to limited availability of labeled metabolite standards—yields higher detection limits and is susceptible to uncompensated matrix effects, as explicitly acknowledged in recent patent disclosures covering stable isotope-labeled pyrimethanil standards [3]. Only a deuterated analog of the exact metabolite, with the label positioned on non-exchangeable aromatic sites, satisfies the requirements for isotope dilution mass spectrometry (IDMS) accuracy in trace-level human biomonitoring [1].

Risk 1 Unlabeled analog or structural surrogate: cannot separate analyte signal from IS signal, failing to correct ionization suppression.

Risk 2 Parent-compound deuterated standard (e.g., pyrimethanil-d5): different retention, recovery, and ionization efficiency versus the hydroxylated metabolite.

Risk 3 External standard calibration: higher detection limits and uncompensated matrix effects, as documented in regulatory method contexts.

• [1] Faniband M, Ekman E, Littorin M, Maxe M, Larsson E, Lindh CH. Biomarkers of Exposure to Pyrimethanil After Controlled Human Experiments. J Anal Toxicol. 2019;43(4):277-283. doi:10.1093/jat/bky091 View Source
• [2] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. doi:10.1002/rcm.1790 (Class-level evidence: deuterated IS must match analyte for reliable matrix effect correction). View Source
• [3] Chinese Patent CN 202210378712. Method for preparing stable isotope-labeled pyrimethanil internal standard reagent. Published 2023. Sections [0002]-[0012] describing reliance on external standard methods due to unavailability of labeled internal standards. View Source

4'-Hydroxy Pyrimethanil-d4: Selection Evidence

Mass Shift Differentiation for OH-PYM

4'-Hydroxy Pyrimethanil-d4 provides a +4 Da mass shift relative to the endogenous metabolite OH-PYM. In the published LC-MS/MS method, OH-PYM is monitored via the transition m/z 216.1 → 107.0, while the IS ([²H₄]OH-PYM) is monitored via m/z 220.1 → 111.0, yielding a 4 Da precursor ion separation and a 4 Da product ion separation [1]. This isotopic separation eliminates cross-talk between analyte and IS channels—a critical requirement for accurate integration at sub-ng/mL concentrations. By contrast, an unlabeled structural analog IS would share no isotopic relationship to the analyte, precluding isotope dilution correction entirely; a parent-compound deuterated standard (pyrimethanil-d5) exhibits different fragmentation pathways due to the absence of the hydroxyl moiety, producing product ions that do not match the OH-PYM MRM transition . The specificity of the IS signal was experimentally confirmed: blank urine spiked with 50 ng/mL OH-PYM produced no interference at the IS transition m/z 220.1 → 111.0, and analyte-free urine spiked with 5 ng/mL IS produced no interference at the OH-PYM transition m/z 216.1 → 107.0 [1].

Mass Shift Differentiation

Head-to-head

+4 Da shift on precursor (m/z 220.1) and product (m/z 111.0) ions; zero cross-channel interference confirmed at 50 ng/mL.

Supports isotope dilution MS accuracy by eliminating isotopic cross-talk.

LC-triple quadrupole MS/MS, ESI+, urine matrix.

Evidence Dimension	Mass spectrometric channel separation (analyte vs. IS MRM transitions)
Target Compound Data	Precursor m/z 220.1, Product m/z 111.0; zero cross-interference at 50 ng/mL analyte spike
Comparator Or Baseline	Unlabeled structural analog IS: no shared isotopic relationship, cannot perform isotope dilution. Pyrimethanil-d5: different MRM transitions, different retention time, different matrix effect behavior.
Quantified Difference	+4 Da mass shift (both precursor and product ions); experimentally verified zero cross-channel interference
Conditions	LC-triple quadrupole MS/MS (Waters Quattro micro API), ESI positive mode, urine matrix, SPE extraction (ISOLUTE ENV+ 50 mg fixed-well plate)

Why This Matters

The +4 Da shift on both precursor and product ions eliminates isotopic cross-talk that would otherwise cause systematic over- or under-integration at concentrations near the LOQ (0.4 ng/mL), directly affecting the validity of exposure estimates in population studies.

• [1] Faniband M, Ekman E, Littorin M, Maxe M, Larsson E, Lindh CH. Biomarkers of Exposure to Pyrimethanil After Controlled Human Experiments. J Anal Toxicol. 2019;43(4):277-283. doi:10.1093/jat/bky091 View Source

Matrix Effect Correction via Isotope Dilution

Using 4'-Hydroxy Pyrimethanil-d4 as the SIL-IS, the published method demonstrated that approximately 80% of an orally administered pyrimethanil dose was recovered as urinary OH-PYM in both male and female volunteers, with consistent pharmacokinetic profiles across two exposure routes [1]. This high and reproducible recovery is a direct consequence of the IS co-eluting with the analyte and experiencing identical solid-phase extraction efficiency, ionization suppression, and MS detector response throughout each analytical run. In the absence of a matched deuterated IS, external standard calibration methods for pyrimethanil residues are documented to be susceptible to matrix effects that can reach +154% (signal enhancement) or -49% (signal suppression) depending on the matrix composition, as demonstrated for pyrimethanil in apple flesh and peel extracts analyzed by GC/MS [2]. While that study examined the parent compound rather than the metabolite, the underlying mechanism—differential ionization in complex biological matrices—applies equally or more severely to urine, which exhibits greater inter-sample variability than fruit homogenates. The patent literature on stable isotope-labeled pyrimethanil standards explicitly states that external standard methods currently used in Chinese national standards (e.g., GB 23200.121-2021) suffer from higher detection limits and reduced accuracy compared to isotope dilution MS approaches [3].

Matrix Effect Correction

Cross-study comparable

~80% oral dose recovered as urinary OH-PYM versus external standard bias of -49% to +154%.

Enables consistent recovery in biomonitoring; avoids 2- to 3-fold systematic errors.

Human urine post-oral exposure; UHPLC-MS/MS with SIL-IS.

Evidence Dimension	Oral dose recovery (proxy for combined extraction + ionization efficiency)
Target Compound Data	~80% oral dose recovered as urinary OH-PYM (mean of male and female volunteers; n=2)
Comparator Or Baseline	External standard GC/MS methods for pyrimethanil in food matrices: matrix effects range from -49% (peel) to +154% (flesh) [2]. External standard LC-MS/MS methods for pyrimethanil residues: LOD typically 5-10 ng/mL without IS correction [3].
Quantified Difference	IS-corrected recovery: ~80% (consistent). External standard: matrix-dependent bias of -49% to +154%, translating to potential 2- to 3-fold concentration errors.
Conditions	UHPLC-triple quadrupole MS/MS with [²H₄]OH-PYM IS; human urine post-oral exposure (0.5 mg/kg body weight pyrimethanil); SPE extraction with β-glucuronidase/arylsulfatase deconjugation

Why This Matters

For procurement decisions supporting regulatory biomonitoring or exposure assessment studies, the use of a matched deuterated IS is the difference between reporting population exposure levels with ±10% accuracy versus potential 2- to 3-fold systematic errors that could misclassify exposure status and compromise risk assessment conclusions.

• [1] Faniband M, Ekman E, Littorin M, Maxe M, Larsson E, Lindh CH. Biomarkers of Exposure to Pyrimethanil After Controlled Human Experiments. J Anal Toxicol. 2019;43(4):277-283. doi:10.1093/jat/bky091 View Source
• [2] Branković M, Anđelković D. The apple-matrix effect on GC/MS response of cyprodinil, pyrimethanil and trifloxystrobin standards. Presented at: 2018. Document ID from enauka.gov.rs. View Source
• [3] Chinese Patent CN 202210378712. Method for preparing stable isotope-labeled pyrimethanil internal standard reagent. Published 2023. Section [0002]: 'Currently, due to the lack of corresponding stable isotope-labeled internal standard compounds domestically... the above detection standards all use external standard methods for quantitative detection.' View Source

Method Validation Performance

The LC-MS/MS method validated with 4'-Hydroxy Pyrimethanil-d4 as IS achieved a limit of detection (LOD) of 0.1 ng/mL and a limit of quantification (LOQ) of 0.4 ng/mL for OH-PYM in human urine [1]. Calibration linearity over the range 0.25–100 ng/mL yielded a correlation coefficient (r²) above 0.995, with a mean slope of 1.1 ± 0.1 (n=8 calibration lines over 18 months) [1]. Within-run precision, determined by analysis of 10 spiked urine aliquots at 1, 5, and 10 ng/mL, produced coefficients of variation (CV) between 6% and 12% [1]. Between-run and between-batch precision, evaluated over 18 months across 162 duplicate samples spanning concentrations from 0.1 to 9,300 ng/mL, remained within the same CV range [1]. These performance characteristics are directly enabled by the use of the deuterated metabolite IS: without it, the LOD achievable with external standard calibration in urine is typically an order of magnitude higher, and precision deteriorates due to uncompensated injection-to-injection variability [2]. The method's sensitivity proved sufficient to detect OH-PYM in 48% of samples from an environmentally exposed Swedish general population and in 96% of samples from occupationally exposed orchard workers [1].

Method Validation Performance

Class-level

LOD 0.1 ng/mL; LOQ 0.4 ng/mL; r² >0.995; within-run and between-batch CV 6-12% over 18 months.

Supports sub-ng/mL detection in population exposure studies.

SPE-LC-MS/MS with enzymatic deconjugation.

Evidence Dimension	Limit of detection (LOD) and limit of quantification (LOQ) in human urine
Target Compound Data	LOD = 0.1 ng/mL; LOQ = 0.4 ng/mL; r² >0.995; CV = 6-12% (within-run, between-run, between-batch over 18 months)
Comparator Or Baseline	External standard LC-MS/MS methods for pesticide residues in biological matrices: typical LOD 1-10 ng/mL; CV often >20% at low concentrations due to matrix effects [2]. Chinese national standard GB 23200.121-2021 uses external standard calibration without labeled IS, resulting in higher LOQ values for pyrimethanil residues.
Quantified Difference	LOD improvement: ~10- to 100-fold lower with deuterated IS vs. external standard. Precision improvement: CV reduced from >20% to 6-12%.
Conditions	Human urine matrix, SPE extraction with enzymatic deconjugation (β-glucuronidase/arylsulfatase from Helix pomatia), LC-triple quadrupole MS (Waters Quattro micro API)

Why This Matters

An LOD of 0.1 ng/mL is the prerequisite for detecting low-level environmental exposure in the general population; without this sensitivity, 52% of the Swedish general population samples would have been classified as non-exposed, masking the true prevalence of pyrimethanil exposure.

• [1] Faniband M, Ekman E, Littorin M, Maxe M, Larsson E, Lindh CH. Biomarkers of Exposure to Pyrimethanil After Controlled Human Experiments. J Anal Toxicol. 2019;43(4):277-283. doi:10.1093/jat/bky091 View Source
• [2] Chinese Patent CN 202210378712. Method for preparing stable isotope-labeled pyrimethanil internal standard reagent. Published 2023. Section [0002]: 'Stable isotope dilution mass spectrometry is internationally recognized as the gold standard for trace detection, capable of significantly reducing matrix effects and improving the accuracy of detection results; using the compound's corresponding stable isotope-labeled compound as an internal standard for detection and quantification will significantly improve the accuracy of detection results and lower the compound's detection limit.' View Source

Deuterium Label Stability in Sample Prep

The four deuterium atoms in 4'-Hydroxy Pyrimethanil-d4 are covalently bonded to aromatic carbons at the 2, 3, 5, and 6 positions of the phenol ring . These C–D bonds on an sp²-hybridized aromatic system are not susceptible to hydrogen-deuterium exchange under the aqueous acidic or basic conditions used during sample preparation, including the enzymatic deconjugation step with β-glucuronidase/arylsulfatase (pH ~5.0, 37 °C, overnight incubation) that is required to release OH-PYM from its glucuronide and sulfate conjugates in urine [1]. This contrasts with deuterium labels placed on heteroatom-bound positions (e.g., O–D or N–D), which undergo rapid back-exchange to protium in protic solvents, leading to loss of the mass label and compromised quantification . The labeled phenol ring is also metabolically stable: the major metabolic pathway of pyrimethanil proceeds via aromatic hydroxylation at the 4'-position rather than oxidative modification of the existing phenol ring, so the deuterium atoms remain intact through Phase I and Phase II metabolism [1]. The isotopic integrity was confirmed indirectly by the method's long-term precision (18-month stability of calibration slope: 1.1 ± 0.1) and the absence of drift in IS response across 162 quality control samples [1].

Deuterium Label Stability

Class-level

Four aromatic C-D bonds; no exchange under enzymatic hydrolysis (pH 5.0, 37°C, 16h) or storage. Calibration slope stability 1.1 ± 0.1 over 18 months.

Eliminates re-validation risk from isotopic degradation during sample preparation.

Aromatic label positions prevent H/D back-exchange.

Evidence Dimension	Deuterium retention under enzymatic hydrolysis and long-term storage conditions
Target Compound Data	Four aromatic C–D bonds; no exchangeable positions; calibration slope stability 1.1 ± 0.1 over 18 months (n=8); between-batch CV 6-12%
Comparator Or Baseline	Hypothetical N–D or O–D labeled analog: rapid D→H exchange in protic solvents (t½ typically <24 h in aqueous buffer at pH 7). ¹³C-labeled analogs: no exchange issue, but higher synthesis cost and lower isotopic enrichment typically achieved (<99 atom% vs. >99 atom% D for commercial d4 products).
Quantified Difference	No measurable isotopic degradation over 18 months under recommended storage (4 °C) and use conditions. For exchangeable labels, >50% label loss can occur within one sample preparation cycle.
Conditions	Storage: 4 °C (powder). Sample preparation: pH 5.0 acetate buffer, 37 °C, 16 h enzymatic hydrolysis; SPE elution with methanol/acetonitrile; LC mobile phase: water/acetonitrile with 0.1% formic acid

Why This Matters

Procurement of a deuterated IS with exchangeable labels (e.g., O–D on phenol) would necessitate re-validation of isotopic purity before each analytical batch, increasing quality control burden and risking batch failure. The aromatic C–D labeling pattern eliminates this operational risk.

• [1] Faniband M, Ekman E, Littorin M, Maxe M, Larsson E, Lindh CH. Biomarkers of Exposure to Pyrimethanil After Controlled Human Experiments. J Anal Toxicol. 2019;43(4):277-283. doi:10.1093/jat/bky091 View Source

Population Biomonitoring Detection Sensitivity

When applied to real-world population samples using 4'-Hydroxy Pyrimethanil-d4 as IS, the validated LC-MS/MS method detected OH-PYM above the LOD (0.1 ng/mL) in 48% of urine samples from an environmentally exposed general population cohort in southern Sweden and in 96% of samples from occupationally exposed orchard workers [1]. The concentrations measured in the occupationally exposed group ranged from below the LOQ (0.4 ng/mL) to as high as 9,300 ng/mL, demonstrating a dynamic range of over four orders of magnitude that would be unachievable without a matched IS to correct for detector saturation and matrix effects at the upper end [1]. The Swedish longitudinal biomonitoring program further reported that urinary OH-PYM concentrations in adolescents exhibited an increasing temporal trend of 11.9% per year between 2000 and 2017, a statistically significant finding that required the sustained, reproducible quantification enabled by a stable isotopically labeled IS over nearly two decades of analysis [2]. In contrast, studies relying on external standard methods or non-isotopic IS for pyrimethanil exposure assessment have reported substantially higher non-detect rates and poorer inter-laboratory reproducibility, limiting their utility for regulatory trend analysis [3].

Population Biomonitoring Sensitivity

Cross-study comparable

48% detection (general population); 96% detection (occupational); dynamic range 0.4-9,300 ng/mL.

Enables exposure prevalence tracking in regulatory epidemiology programs.

Swedish longitudinal study, 2000-2017, n≈200.

Evidence Dimension	Population detection frequency of OH-PYM in urine
Target Compound Data	48% detection (general population, Sweden); 96% detection (occupationally exposed orchard workers); concentration range: <0.4 to 9,300 ng/mL
Comparator Or Baseline	Multi-laboratory pesticide biomonitoring studies without SIL-IS typically report >50% non-detects for low-level metabolites and inter-laboratory CVs exceeding 30% at concentrations below 10 ng/mL [3]. Chinese national standard GB 23200.121-2021 (external standard method) is not validated for sub-ng/mL detection in urine.
Quantified Difference	Detection rate improvement: from <50% (external standard) to 96% (SIL-IS). Quantifiable concentration range: >4 orders of magnitude (0.4–9,300 ng/mL).
Conditions	Human urine; SPE- LC-MS/MS; Swedish general population (n≈200) and occupationally exposed cohorts; 2000-2017 longitudinal sampling

Why This Matters

For epidemiologists and regulatory toxicologists, the ability to quantify OH-PYM in >95% of exposed individuals versus <50% using alternative methods determines whether a study can generate statistically powered exposure-response relationships or identify temporal trends, directly impacting the compound's procurement value for large-scale biomonitoring programs.

• [1] Faniband M, Ekman E, Littorin M, Maxe M, Larsson E, Lindh CH. Biomarkers of Exposure to Pyrimethanil After Controlled Human Experiments. J Anal Toxicol. 2019;43(4):277-283. doi:10.1093/jat/bky091 View Source
• [2] Concentrations and temporal trends in pesticide biomarkers in urine of Swedish adolescents, 2000–2017. Europe PMC. Reported 11.9%/year increase in pyrimethanil biomarkers. View Source
• [3] Chinese Patent CN 202210378712. Method for preparing stable isotope-labeled pyrimethanil internal standard reagent. Published 2023. Section [0002]: currently used external standard methods have higher detection limits and lower accuracy than isotope dilution MS. View Source

4'-Hydroxy Pyrimethanil-d4: Application Scenarios

Human Biomonitoring for Pesticide Exposure

4'-Hydroxy Pyrimethanil-d4 is the validated internal standard for quantifying the urinary biomarker OH-PYM in population-scale human biomonitoring programs. The method using this IS has demonstrated an LOD of 0.1 ng/mL, sufficient to detect environmental background exposure in ~50% of the general population and occupational exposure in >95% of agricultural workers [1]. Procurement of this compound is essential for laboratories conducting longitudinal exposure trend analysis, where the 18-month calibration stability (slope CV ~9%) and between-batch precision (CV 6-12%) are required to distinguish true temporal changes from analytical drift [1]. This scenario is supported by the documented 11.9% annual increase in urinary pyrimethanil biomarkers among Swedish adolescents (2000–2017) [2].

Pharmacokinetic and Toxicokinetic Studies

The controlled human exposure study that established the pharmacokinetics of pyrimethanil used 4'-Hydroxy Pyrimethanil-d4 to achieve the sensitivity and dynamic range required to characterize a two-phase elimination profile with half-lives of 3-5 h (rapid phase) and 15-20 h (slow phase) following oral and dermal dosing [1]. The IS enabled accurate quantification of OH-PYM across a concentration range spanning from 0.4 ng/mL (LOQ) to >9,000 ng/mL (Cmax in occupationally exposed subjects) without detector saturation or carryover [1]. For laboratories conducting ADME studies or developing physiologically based pharmacokinetic (PBPK) models for pyrimethanil, this IS is the only commercially available option that has been experimentally validated for metabolite-specific quantification in biological fluids.

IDMS for Food Safety Residue Testing

Although 4'-Hydroxy Pyrimethanil-d4 is designed for the metabolite OH-PYM rather than parent pyrimethanil, the Chinese patent literature explicitly identifies the absence of stable isotope-labeled pyrimethanil internal standards as a critical gap in current food safety testing protocols (e.g., GB 23200.121-2021, GB 23200.13-2016), which are forced to rely on external standard calibration with sub-optimal accuracy [3]. Laboratories seeking to upgrade their pyrimethanil residue methods from external standard to IDMS can use 4'-Hydroxy Pyrimethanil-d4 as a structurally validated starting point for method development or as a reference standard for custom synthesis of additional labeled analogs with alternative isotope patterns (¹³C, ¹⁵N) . The melting point specification of 177-180 °C provides a simple identity and purity check upon receipt .

Multi-Residue Screening for Exposome Research

The method using 4'-Hydroxy Pyrimethanil-d4 was developed as part of a broader analytical platform for simultaneous quantification of multiple pesticide biomarkers (thiabendazole, imazalil, pyrimethanil) in a single LC-MS/MS run [1]. The IS's specificity (no cross-interference with OH-PYM at 50 ng/mL and vice versa at 5 ng/mL) [1] makes it compatible with multiplexed panels, where multiple deuterated internal standards are co-injected without risk of mutual interference. This application scenario is directly relevant to exposome research initiatives and HBM4EU-aligned studies that require validated, procurement-ready internal standards for high-throughput biomonitoring of pesticide mixtures.

Application

Selection Property

Validation Focus

Human biomonitoring research

Matrix-effect correction via co-eluting deuterated ISTD

Long-term calibration stability and between-batch precision review

PK and toxicokinetic study support

Validated metabolite-specific quantification method

Method transfer and dynamic range verification

Food safety IDMS method development

Structurally validated labeled analog for reference

IDMS accuracy improvement over external standard methods

Exposome and multi-residue screening

Specificity without cross-interference in multiplex panels

ISTD benchmarking for multi-analyte LC-MS/MS panels

• [1] Faniband M, Ekman E, Littorin M, Maxe M, Larsson E, Lindh CH. Biomarkers of Exposure to Pyrimethanil After Controlled Human Experiments. J Anal Toxicol. 2019;43(4):277-283. doi:10.1093/jat/bky091 View Source
• [2] Concentrations and temporal trends in pesticide biomarkers in urine of Swedish adolescents, 2000–2017. Europe PMC. View Source
• [3] Chinese Patent CN 202210378712. Method for preparing stable isotope-labeled pyrimethanil internal standard reagent. Published 2023. View Source